Cas no 866155-78-4 ((Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine)

• Product Name: (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine
• CAS No: 866155-78-4
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD05669790
• CID: 5234038
• Update Time: 2026-03-08

(Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine Chemical and Physical Properties

Names and Identifiers

• (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine

• MDL： MFCD05669790
• Inchi： 1S/C11H11BrN2O/c1-2-15-14-7-8-6-13-11-4-3-9(12)5-10(8)11/h3-7,13H,2H2,1H3
• InChI Key： NAPUTMHXBJYVNI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(C=NOCC)=C1

Additional information on (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine

Comprehensive Guide to (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine (CAS No. 866155-78-4)

(Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine (CAS No. 866155-78-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This indole derivative is gaining attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound features a 5-bromoindole core, which is known for its prevalence in biologically active molecules. The (ethoxy)amine moiety introduces additional functionality, making this compound a versatile intermediate in synthetic chemistry. Its Z-configuration at the methylidene group adds stereochemical specificity that can be crucial for biological activity.

Recent studies highlight the growing importance of indole derivatives in medicinal chemistry, with particular interest in their potential as anti-inflammatory and neuroprotective agents. The presence of the bromine substituent at the 5-position enhances the compound's reactivity in various coupling reactions, making it valuable for creating diverse molecular architectures.

From a synthetic perspective, CAS 866155-78-4 offers several advantages. Its moderate polarity and crystalline nature facilitate purification processes, while its stability under standard laboratory conditions makes it practical for various applications. The compound's UV-visible absorption characteristics also make it suitable for analytical method development and photochemical studies.

The pharmaceutical industry has shown particular interest in (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine as a potential precursor for kinase inhibitors. With the increasing focus on targeted cancer therapies, this compound's ability to interact with ATP-binding sites makes it a valuable research tool. Its molecular weight of 267.11 g/mol falls within the optimal range for drug-like properties.

In biochemical applications, this compound has demonstrated utility in studying enzyme-substrate interactions. The indole scaffold mimics important biological motifs found in tryptophan metabolites, while the imine functionality provides a reactive handle for further derivatization. Researchers are investigating its potential in developing fluorescence probes for biological imaging.

The market for specialized indole-based compounds has grown significantly in recent years, driven by demand from pharmaceutical and agrochemical sectors. As a research chemical, CAS 866155-78-4 is typically supplied in milligram to gram quantities with purity levels exceeding 95%. Proper storage under inert atmosphere at low temperatures is recommended to maintain stability.

Analytical characterization of (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. The compound's distinct spectral features facilitate quality control in research applications. Recent advances in synthetic methodology have improved the accessibility of this previously challenging-to-prepare intermediate.

From a safety perspective, standard laboratory precautions should be observed when handling this material. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended. The compound should be used in well-ventilated areas, following institutional chemical hygiene plans.

The future research directions for 866155-78-4 include exploration of its potential in materials science applications. The conjugated system present in the molecule suggests possible electronic properties that could be valuable in organic semiconductor development. Additionally, its chiral nature makes it interesting for asymmetric synthesis studies.

For researchers sourcing this compound, verification of the CAS registry number is essential to ensure product authenticity. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis. The compound's growing importance in medicinal chemistry makes it a valuable addition to specialized chemical libraries for drug discovery programs.

In conclusion, (Z)-[(5-bromo-1H-indol-3-yl)methylidene](ethoxy)amine represents an important building block in modern organic synthesis with diverse applications in life sciences research. Its unique combination of structural features and synthetic versatility positions it as a compound of continuing interest in academic and industrial laboratories worldwide.